butyl N-[ethoxy(oxo)acetyl]glycinate

• Molecular Formula: C10H17NO5
• Molecular Weight: 231.25 g/mol
• IUPAC Name: ethyl 2-[(2-butoxy-2-oxoethyl)amino]-2-oxoacetate
• InChI: InChI=1S/C10H17NO5/c1-3-5-6-16-8(12)7-11-9(13)10(14)15-4-2/h3-7H2,1-2H3,(H,11,13)
• InChI Key: QCDMZAGNMRUVNZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)CNC(=O)C(=O)OCC

Description

Butyl N-[ethoxy(oxo)acetyl]glycinate is a useful research compound. Its molecular formula is C10H17NO5 and its molecular weight is 231.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 2-butoxy-2-oxoethanaminium chloride (573.5 g, 3.42 mol), triethylamine (415 g, 4.1 mol), and diethyl oxalate (1.0 kg, 6.8 mol) in ethanol (7 L) was heated at 50° C. for 3 hours. The product mixture was cooled and concentrated under vacuum. The residue was dissolved in methylene chloride and washed with two 4 L portions of water. The organic fraction was dried over anhydrous magnesium sulfate, filtered, and concentrated under vacuum. The residual oil was subjected to column chromatography on silica gel eluting with heptane/ethyl acetate gradient. Collection and concentration of appropriate fractions provided the title material.

Synthesis routes and methods II

Procedure details

2-Butoxy-2-oxoethanaminium chloride (573.5 g, 3.42 mol) was suspended in 7 L of ethanol and triethylamine (415 g, 4.1 mol) was added. Diethyloxalate (1.0 Kg, 6.8 mol) was added and the reaction warmed to 50° C. for 3 hours. The reaction was cooled, the volatiles were removed under vacuum and the residue was dissolved in methylene chloride and washed with two 4 L portions of water and dried over MgSO4. The next day the reaction was filtered, evaporated to give ˜1.2 Kg of an oil that was chromatographed on silica eluting with Heptane/EtOAc to give product.